BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling "Antibacterial Agent 142": A Case of
Ambiguous Identity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 142

Cat. No.: B12400346

The term "Antibacterial agent 142" presents a significant challenge in scientific and technical
literature due to its application to several distinct chemical and biological entities. This
ambiguity complicates the retrieval of specific data, such as chemical structure,
physicochemical properties, and mechanisms of action, making a comprehensive technical
guide on a single "Antibacterial agent 142" currently unfeasible. Researchers and drug
development professionals should exercise caution when encountering this term and seek
further context to identify the specific substance in question.

The Aromatic Hydrazide: A Chemical Enigma

One identified substance referred to as "Antibacterial agent 142" is an aromatic hydrazide
with the Chemical Abstracts Service (CAS) number 3037009-24-5. This compound is reported
to exhibit bacteriostatic properties and the ability to inhibit biofilm formation.[1] Aromatic
hydrazides are a known class of compounds with a diverse range of biological activities,
including antibacterial effects against various pathogens. However, despite the assignment of a
CAS number, the specific chemical structure for "Antibacterial agent 142" is not readily
available in public chemical databases or scientific literature. The lack of a defined structure
prevents any meaningful analysis of its physicochemical properties, the development of
detailed experimental protocols for its synthesis and evaluation, and the elucidation of its
mechanism of action and potential signaling pathways.
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Antibiotic WR 142-FPG: A Natural Product from
Streptomyces

A second substance identified is Antibiotic WR 142-FPG, a natural product isolated from the
bacterium Streptomyces olivaceus 142. This agent is described as having a peptide component
with a molecular weight of approximately 510 g/mol .[2] It has demonstrated both antibacterial
and potent antifungal activity.[2] While some toxicological data, such as the LD50 in mice, is
available, the precise amino acid sequence and the complete chemical structure of the active
component have not been fully elucidated in the available literature.[2] Without this structural
information, a detailed technical guide remains incomplete.

SAB-142: An Immunomodulator for Type 1 Diabetes

In a completely different therapeutic area, the designation SAB-142 refers to a human anti-
thymocyte immunoglobulin. This biologic is under development as a disease-modifying
treatment for type 1 diabetes. Its mechanism of action is not directly antibacterial but rather
involves modulating the patient's immune system to prevent the destruction of insulin-
producing pancreatic beta cells. Given its distinct therapeutic application and mechanism, it is
unlikely to be the "Antibacterial agent 142" sought by researchers in the field of infectious
diseases.

Conclusion: The Need for Specificity

The multiple and unrelated substances referred to as "Antibacterial agent 142" highlight the
critical importance of precise chemical identifiers, such as a definitive chemical structure or a
universally recognized nomenclature, in scientific communication. Without such specificity, the
retrieval and application of scientific data are severely hampered. At present, a comprehensive
technical guide on a singular "Antibacterial agent 142" as requested cannot be constructed.
Further research and clarification from primary sources are required to unequivocally identify
and characterize the specific molecule of interest before a detailed analysis of its properties,
experimental protocols, and biological pathways can be undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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